Cas no 1805929-58-1 (Ethyl 4-amino-3-cyanopyridine-2-acetate)

• Product Name: Ethyl 4-amino-3-cyanopyridine-2-acetate
• CAS No: 1805929-58-1
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4899100
• Update Time: 2025-05-20

Ethyl 4-amino-3-cyanopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-cyanopyridine-2-acetate

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)5-9-7(6-11)8(12)3-4-13-9/h3-4H,2,5H2,1H3,(H2,12,13)
• InChI Key： GWDUEWLPMVHXHG-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(C#N)=C(C=CN=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.6
• Topological Polar Surface Area: 89

Additional information on Ethyl 4-amino-3-cyanopyridine-2-acetate

Comprehensive Overview of Ethyl 4-amino-3-cyanopyridine-2-acetate (CAS No. 1805929-58-1)

Ethyl 4-amino-3-cyanopyridine-2-acetate (CAS No. 1805929-58-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative, characterized by its amino and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing drug-resistant infections and chronic inflammatory diseases, aligning with current global health priorities.

The compound’s molecular structure, featuring an ethyl ester moiety, enhances its solubility and reactivity, facilitating its use in multicomponent reactions. Recent studies highlight its role in green chemistry applications, where it contributes to sustainable synthesis methods. This aligns with the growing demand for eco-friendly chemical processes, a topic frequently searched in scientific databases and AI-driven platforms. Additionally, its 3-cyanopyridine core is pivotal in designing fluorescence probes, a hot topic in diagnostic imaging and sensor technology.

From a commercial perspective, Ethyl 4-amino-3-cyanopyridine-2-acetate is often discussed in forums focusing on high-value intermediates and custom synthesis. Its CAS No. 1805929-58-1 is frequently queried in patent searches, reflecting its relevance in intellectual property landscapes. The compound’s stability under mild conditions makes it suitable for scale-up production, addressing industry needs for cost-effective manufacturing. Notably, its applications in crop protection chemicals resonate with current agricultural challenges, such as pest resistance management.

Analytical techniques like HPLC and NMR are critical for quality control of this compound, ensuring compliance with regulatory standards. Researchers often search for synthetic protocols and spectroscopic data related to CAS No. 1805929-58-1, underscoring the need for detailed technical resources. Furthermore, its potential in metal-organic frameworks (MOFs) and catalysis is an emerging area of interest, linking it to advancements in material science.

In summary, Ethyl 4-amino-3-cyanopyridine-2-acetate exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceuticals to sustainable agriculture—make it a compound of enduring relevance. As scientific inquiries evolve, this intermediate will likely remain a focal point in discussions about precision medicine, green synthesis, and next-generation agrochemicals.